Cas no 866156-03-8 (2-[(2H-1,3-benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile)

2-[(2H-1,3-Benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile is a heterocyclic compound featuring a benzodioxole-substituted thiazole core with a cyano functional group. Its molecular structure combines a chloro-substituted thiazole ring and a benzodioxolylamino moiety, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound's distinct reactivity profile allows for further functionalization, particularly in the development of pharmacologically active molecules. Its stability and well-defined crystalline form facilitate handling and purification processes. This compound is particularly valuable in research applications requiring precise structural modifications, such as the synthesis of potential bioactive agents targeting specific enzymatic pathways. Its high purity and consistent performance make it suitable for advanced chemical studies.

2-[(2H-1,3-benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile structure

866156-03-8 structure

Product Name:2-[(2H-1,3-benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile

CAS No:866156-03-8

MF:C₁₁H₆ClN₃O₂S

MW:279.702239513397

MDL:MFCD05669815

CID:5234042

Update Time:2026-03-08

2-[(2H-1,3-benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-[(2H-1,3-benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile
- 5-Thiazolecarbonitrile, 2-(1,3-benzodioxol-5-ylamino)-4-chloro-
- MDL： MFCD05669815
- Inchi： 1S/C11H6ClN3O2S/c12-10-9(4-13)18-11(15-10)14-6-1-2-7-8(3-6)17-5-16-7/h1-3H,5H2,(H,14,15)
- InChI Key： PBLGYAMVEJLGCZ-UHFFFAOYSA-N
- SMILES： S1C(C#N)=C(Cl)N=C1NC1=CC=C2OCOC2=C1

2-[(2H-1,3-benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB301588-100 mg	2-(1,3-Benzodioxol-5-ylamino)-4-chloro-1,3-thiazole-5-carbonitrile; .	866156-03-8		100 mg	€221.50	2023-07-20
Key Organics Ltd	MS-2129-1MG	2-(1,3-benzodioxol-5-ylamino)-4-chloro-1,3-thiazole-5-carbonitrile	866156-03-8	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	MS-2129-5MG	2-(1,3-benzodioxol-5-ylamino)-4-chloro-1,3-thiazole-5-carbonitrile	866156-03-8	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	MS-2129-10MG	2-(1,3-benzodioxol-5-ylamino)-4-chloro-1,3-thiazole-5-carbonitrile	866156-03-8	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	MS-2129-20MG	2-(1,3-benzodioxol-5-ylamino)-4-chloro-1,3-thiazole-5-carbonitrile	866156-03-8	>90%	20mg	￡76.00	2023-04-19
Key Organics Ltd	MS-2129-50MG	2-(1,3-benzodioxol-5-ylamino)-4-chloro-1,3-thiazole-5-carbonitrile	866156-03-8	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	MS-2129-100MG	2-(1,3-benzodioxol-5-ylamino)-4-chloro-1,3-thiazole-5-carbonitrile	866156-03-8	>90%	100mg	£146.00	2025-02-09
abcr	AB301588-100mg	2-(1,3-Benzodioxol-5-ylamino)-4-chloro-1,3-thiazole-5-carbonitrile; .	866156-03-8		100mg	€283.50	2025-04-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00923949-1g	2-[(2H-1,3-Benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile	866156-03-8	90%	1g	￥2401.0	2024-04-18
Ambeed	A958102-1g	2-[(2H-1,3-Benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile	866156-03-8	90%	1g	$350.0	2025-04-16

2-[(2H-1,3-benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on 2-[(2H-1,3-benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile

Compound CAS No 866156-03-8: 2-[(2H-1,3-benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile

The compound with CAS No 866156-03-8, known as 2-[(2H-1,3-benzodioxol-5-yl)amino]-4-chloro-1,3-thiazole-5-carbonitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodioxole moiety with a thiazole ring system, both of which are well-known for their versatile reactivity and biological activity.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The thiazole ring, on the other hand, is a heterocyclic structure that has been extensively explored for its applications in drug design, particularly in the development of anti-inflammatory and anticancer agents. The combination of these two functional groups in the same molecule makes CAS No 866156-03-8 a promising candidate for further research.

One of the most notable aspects of this compound is its chlorine substitution at the 4-position of the thiazole ring. This substitution not only enhances the molecule's stability but also introduces electronic effects that can influence its reactivity and bioavailability. Recent advancements in synthetic chemistry have enabled the precise control of such substitutions, leading to more efficient and selective synthesis routes for compounds like CAS No 866156-03-8.

In terms of applications, CAS No 866156-03-8 has shown potential in the field of drug delivery systems. Its structure allows for controlled release mechanisms, which are critical in modern pharmaceutical formulations. Additionally, the compound's ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and materials science.

From a structural perspective, the molecule's benzodioxole group provides aromatic stability and contributes to its overall hydrophobicity. This property is particularly advantageous in drug design, where hydrophobic interactions play a crucial role in molecular recognition and binding affinity. The presence of a cyano group at the 5-position of the thiazole ring further enhances the molecule's electronic properties, making it suitable for various chemical transformations.

Recent research has also focused on the biological evaluation of CAS No 866156-03-8, particularly its cytotoxicity against cancer cell lines. Preliminary results indicate that this compound exhibits selective toxicity towards certain types of cancer cells, suggesting its potential as an anticancer agent. Further studies are underway to explore its mechanism of action and optimize its pharmacokinetic properties.

In conclusion, CAS No 866156-03-8, or 2-[(2H-1,3-benzodioxol-5yl)amino]-4-chloro-thiazole-carbonitrile, represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure and versatile functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.